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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of three key strobilurin
fungicides: picoxystrobin, azoxystrobin, and trifloxystrobin. The information presented is
based on available experimental data to assist researchers, scientists, and drug development
professionals in their understanding and evaluation of these compounds.

Executive Summary

Picoxystrobin, azoxystrobin, and trifloxystrobin are all broad-spectrum fungicides belonging to
the strobilurin class (Qol inhibitors). Their primary mode of action is the inhibition of
mitochondrial respiration in fungi by binding to the Quinone outside (Qo) site of the cytochrome
bcl complex, ultimately blocking ATP synthesis. While sharing a common mechanism, their
performance in terms of efficacy against specific pathogens, and their physicochemical
properties, can differ. Trifloxystrobin has demonstrated superior efficacy in controlling certain
diseases like Cercospora leaf spot, while picoxystrobin has shown excellent activity against
Asian soybean rust. Azoxystrobin is a widely used strobilurin with a broad spectrum of activity.
The choice between these fungicides will depend on the target pathogen, crop, and specific
application requirements.

Mechanism of Action: A Shared Pathway

All three strobilurin fungicides—picoxystrobin, azoxystrobin, and trifloxystrobin—disrupt the
fungal electron transport chain. By binding to the Qo site of cytochrome bcl, they prevent the
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transfer of electrons from ubiquinol to cytochrome c. This inhibition halts the production of ATP,
the essential energy currency of the cell, leading to the cessation of fungal growth and
development.
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Caption: Signaling pathway of strobilurin fungicides.
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Comparative Performance Data

The following tables summarize available quantitative data comparing the efficacy of
picoxystrobin, azoxystrobin, and trifloxystrobin against various fungal pathogens.

Table 1: In Vitro Efficacy (EC50 values)

Pathogen Fungicide Mean EC50 (pg/mL)
Cercospora sojina (Frogeye )
Azoxystrobin 3.1644[1]
Leaf Spot)
Trifloxystrobin 0.8573[1]

EC50 (Effective Concentration 50) is the concentration of a fungicide that inhibits 50% of the
fungal growth in vitro.

Table 2: Field Efficacy - Disease Control

Disease Crop Fungicide

Mean Disease
Control (%)

Asian Soybean Rust

(Phakopsora Soybean Picoxystrobin 54.1
pachyrhizi)

Azoxystrobin 15.8

Trifloxystrobin 69.7

Cercospora Leaf Spot ] ] o
] Sugar Beet Trifloxystrobin Most Efficient
(Cercospora beticola)

) Modest to Poor
Azoxystrobin ]
Efficacy

Table 3: Efficacy Ratings against Wheat Diseases

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b033183?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30727541/
https://pubmed.ncbi.nlm.nih.gov/30727541/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Disease

Picoxystrobin

Azoxystrobin

Trifloxystrobin

Leaf Rust (Puccinia

o Very Good Very Good Very Good
triticina)
Powdery Mildew
(Blumeria graminis f. Good Good Good
sp. tritici)
Septoria Leaf Blotch
o Very Good Very Good Very Good
(Septoria tritici)
Stripe Rust (Puccinia
. _ Excellent Excellent Very Good
striiformis)
Tan Spot
(Pyrenophora tritici- Very Good Very Good Very Good
repentis)

Ratings are based on multi-year, multi-location field trials conducted by the North Central

Regional Committee on Management of Small Grain Diseases.[2] Efficacy categories:

G=Good, VG=Very Good, E=Excellent.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to allow for

replication and further investigation.

In Vitro Conidial Germination Assay for Cercospora

sojina

This protocol is adapted from studies evaluating the sensitivity of Cercospora sojina to Qol

fungicides.[1]
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Start: Isolate C. sojina

Prepare conidial suspension Prepare potato dextrose agar (PDA)
(5 x 10" conidia/mL) amended with fungicide and SHAM

Plate 100 pL of spore
suspension onto amended PDA

Incubate plates at 25°C
in the dark for 12-24 hours

Assess conidial germination
(at least 100 conidia per plate)

Calculate EC50 values

Click to download full resolution via product page

Caption: In vitro conidial germination assay workflow.
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Methodology:

Isolate Preparation: Single-spore isolates of Cercospora sojina are recovered from infected
soybean leaflets.

» Media Preparation: Technical-grade formulations of azoxystrobin and trifloxystrobin are used.
Potato dextrose agar (PDA) is amended with the fungicides at various concentrations.
Salicylhydroxamic acid (SHAM) is also added to the media.

 Inoculation: A conidial suspension of each isolate is prepared and adjusted to the desired
concentration.

e Incubation: The amended PDA plates are inoculated with the conidial suspension.

o Assessment: After incubation, the percentage of germinated conidia is determined by
microscopic observation.

o Data Analysis: The effective concentration at which 50% of conidial germination is inhibited
(EC50) is calculated for each fungicide.

Field Efficacy Trial for Corn Common Rust (Puccinia
sorghi) and Gray Leaf Spot (Cercospora zeae-maydis)

This protocol is a generalized representation of field trials designed to evaluate fungicide
efficacy.[3]
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Start: Field Plot Setup

Plant susceptible corn hybrid

Inoculate plants with pathogen
(e.g., P. sorghi, C. zeae-maydis)

Apply fungicides at specific
growth stages (preventive or curative)

Assess disease severity at
regular intervals

Collect yield and grain quality data at harvest

Statistically analyze disease severity
and yield data

Click to download full resolution via product page

Caption: Field efficacy trial workflow for corn fungicides.
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Methodology:

o Experimental Design: Field trials are typically conducted in a randomized complete block
design with multiple replications.

« Fungicide Application: Fungicides, including azoxystrobin, are applied at specified rates and
timings (preventive or curative) using a calibrated sprayer.

 Inoculation: To ensure disease pressure, plants may be artificially inoculated with the target
pathogens.

o Disease Assessment: Disease severity is evaluated at different time points after fungicide
application. This can involve visual assessment of the percentage of leaf area affected by the
disease.

o Data Collection: At the end of the growing season, yield and other relevant agronomic data
are collected.

 Statistical Analysis: The collected data on disease severity and yield are subjected to
statistical analysis to determine the efficacy of the different fungicide treatments.

Conclusion

Picoxystrobin, azoxystrobin, and trifloxystrobin are effective strobilurin fungicides with a
shared mechanism of action. However, their performance can vary depending on the target
pathogen and environmental conditions. The data presented in this guide highlights the
importance of selecting the appropriate fungicide based on specific disease pressures. For
researchers and professionals in drug development, understanding these performance
differences is crucial for the development of new and effective disease management strategies.
The provided experimental protocols offer a foundation for conducting further comparative
studies to expand our knowledge of these important agricultural compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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